![molecular formula C14H15N3O3 B2796609 Furan-2-yl(4-(pyridazin-3-yloxy)piperidin-1-yl)methanone CAS No. 1796968-60-9](/img/structure/B2796609.png)
Furan-2-yl(4-(pyridazin-3-yloxy)piperidin-1-yl)methanone
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Description
Furan-2-yl(4-(pyridazin-3-yloxy)piperidin-1-yl)methanone is a chemical compound that has been extensively researched for its potential in medicinal chemistry. This compound has been found to possess several biological activities that make it a promising candidate for drug development. In
Scientific Research Applications
Synthesis and Chemical Properties
Researchers have developed innovative synthesis methods for polysubstituted furans and related compounds, highlighting the versatility of furan derivatives in chemical synthesis. For example, Damavandi, Sandaroos, and Pashirzad (2012) reported a catalyst-free, one-pot synthesis of polysubstituted furans, demonstrating the efficiency of new heterocyclization approaches in producing complex molecules (Damavandi, Sandaroos, & Pashirzad, 2012). Additionally, the synthesis and evaluation of novel pyrazoline derivatives by Ravula et al. (2016) for their anti-inflammatory and antibacterial properties underscore the potential of furan-based compounds in therapeutic applications (Ravula, Babu, Manich, Rika, Chary, & Ch, Ra, 2016).
Biological and Pharmacological Activities
The exploration of furan derivatives for their biological activities is a significant area of interest. Swanson et al. (2009) synthesized a series of small molecules with a heterocyclic core for high in vitro affinity at the human histamine H3 receptor, indicating the potential of these compounds in developing new therapeutics (Swanson et al., 2009). Furthermore, Bonilla-Castañeda, Villamizar-Mogotocoro, and Kouznetsov (2022) highlighted the synthesis of a N-(2,4-diaryltetrahydroquinolin-1-yl) furan-2-carboxamide derivative with significant therapeutic implications, including anticancer and anti-inflammatory properties (Bonilla-Castañeda, Villamizar-Mogotocoro, & Kouznetsov, 2022).
Material Science and Corrosion Inhibition
The application of furan derivatives in material science, particularly in corrosion inhibition, is another area of active research. Singaravelu and Bhadusha (2022) studied the use of synthesized organic compounds based on furan derivatives as corrosion inhibitors for mild steel in acidic medium, demonstrating the compounds' efficacy in protecting metal surfaces (Singaravelu & Bhadusha, 2022).
properties
IUPAC Name |
furan-2-yl-(4-pyridazin-3-yloxypiperidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O3/c18-14(12-3-2-10-19-12)17-8-5-11(6-9-17)20-13-4-1-7-15-16-13/h1-4,7,10-11H,5-6,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HURJVHHYZHNLSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=NN=CC=C2)C(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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